Cas no 2228406-03-7 (2-amino-2-methyl-3-(thian-3-yl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(thian-3-yl)propan-1-ol
• CAS No: 2228406-03-7
• MF: C₉H₁₉NOS
• MW: 189.318261384964
• CID: 5947033
• PubChem ID: 165782749
• Update Time: 2025-06-12

2-amino-2-methyl-3-(thian-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(thian-3-yl)propan-1-ol
• EN300-1728824
• 2228406-03-7

• Inchi： 1S/C9H19NOS/c1-9(10,7-11)5-8-3-2-4-12-6-8/h8,11H,2-7,10H2,1H3
• InChI Key： OGFHJEKBRIZGQY-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CC(C)(CO)N

Computed Properties

• Exact Mass: 189.11873540g/mol
• Monoisotopic Mass: 189.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-amino-2-methyl-3-(thian-3-yl)propan-1-ol

Research Brief on 2-amino-2-methyl-3-(thian-3-yl)propan-1-ol (CAS: 2228406-03-7): Recent Advances and Applications

2-amino-2-methyl-3-(thian-3-yl)propan-1-ol (CAS: 2228406-03-7) is a chiral amino alcohol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief consolidates the latest findings on this compound, focusing on its synthetic applications, pharmacological properties, and emerging therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient enantioselective synthesis of 2-amino-2-methyl-3-(thian-3-yl)propan-1-ol using a novel catalytic system. The researchers achieved a 92% yield with >99% enantiomeric excess, addressing previous challenges in stereocontrol. This breakthrough has significant implications for the scalable production of derivatives for drug discovery programs.

Pharmacological investigations have revealed that 2-amino-2-methyl-3-(thian-3-yl)propan-1-ol exhibits unique binding properties to G-protein coupled receptors (GPCRs). Molecular docking studies suggest that the thianyl moiety and amino alcohol functionality create optimal interactions with allosteric sites, making it a promising scaffold for developing modulators of neurotransmitter receptors. Current research is exploring its potential in neurological disorders, with preliminary in vivo data showing blood-brain barrier penetration and favorable pharmacokinetic profiles.

In cancer research, derivatives of 2-amino-2-methyl-3-(thian-3-yl)propan-1-ol have shown selective inhibition of histone deacetylases (HDACs). A recent patent application (WO2023056421) discloses novel compounds based on this scaffold that demonstrate nanomolar potency against HDAC6 with minimal off-target effects. These findings position the compound as a valuable starting point for developing epigenetic therapies with improved selectivity.

The compound's structural features also make it attractive for materials science applications. Researchers at MIT have incorporated 2-amino-2-methyl-3-(thian-3-yl)propan-1-ol into self-assembling peptide amphiphiles, creating nanostructures with enhanced stability and bioactivity. These hybrid materials show promise for drug delivery and tissue engineering applications, with ongoing studies evaluating their performance in regenerative medicine.

Despite these advances, challenges remain in optimizing the compound's metabolic stability and reducing potential hepatotoxicity observed in some preclinical models. Current structure-activity relationship (SAR) studies are systematically modifying the thianyl and amino alcohol moieties to improve drug-like properties while maintaining biological activity. The next phase of research will likely focus on clinical translation of the most promising derivatives.